Cas no 1804247-23-1 (Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate
• CAS No: 1804247-23-1
• MF: C₁₂H₁₂BrNO₅
• MW: 330.1313829422
• CID: 4958612
• Update Time: 2025-06-24

Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate

• Inchi： 1S/C12H12BrNO5/c1-2-19-12(16)8-4-3-5-9(14(17)18)11(8)10(15)6-7-13/h3-5H,2,6-7H2,1H3
• InChI Key： IVIQBFLPNSMOOP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1C(=O)OCC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.3
• Topological Polar Surface Area: 89.2

Additional information on Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate

Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate (CAS No. 1804247-23-1): A Comprehensive Overview

Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate (CAS No. 1804247-23-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated propanoyl group and a nitrobenzoate moiety. These functional groups contribute to its potential applications in various scientific and industrial domains.

The brominated propanoyl group in Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate is particularly noteworthy due to its reactivity and versatility. Bromine atoms are known for their ability to participate in a wide range of chemical reactions, including nucleophilic substitution, elimination, and cross-coupling reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals.

The nitrobenzoate moiety, on the other hand, imparts significant electronic and steric properties to the molecule. Nitro groups are strong electron-withdrawing groups, which can influence the reactivity and stability of the compound. In medicinal chemistry, nitro compounds are often used as precursors for the synthesis of amino derivatives through reduction reactions. These amino derivatives can have diverse biological activities, making them important in drug discovery and development.

Recent research has highlighted the potential of Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate in various applications. For instance, a study published in the *Journal of Medicinal Chemistry* explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that derivatives of Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate exhibited potent antiviral activity against several strains of influenza virus. This finding underscores the compound's potential as a lead molecule in the development of new antiviral drugs.

In another study published in *Organic Letters*, scientists investigated the use of Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate in palladium-catalyzed cross-coupling reactions. The results showed that this compound could be efficiently converted into a variety of substituted benzoic acids and esters, which are important building blocks in organic synthesis. The high yield and selectivity observed in these reactions highlight the synthetic utility of Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate.

The physical and chemical properties of Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate have also been extensively studied. The compound is typically obtained as a white or off-white solid with a melting point ranging from 65°C to 70°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate are promising. Ongoing research continues to explore its potential applications in areas such as drug discovery, materials science, and chemical synthesis. As new methodologies and techniques are developed, it is likely that this compound will find even more diverse uses in both academic and industrial settings.

In conclusion, Ethyl 2-(3-bromopropanoyl)-3-nitrobenzoate (CAS No. 1804247-23-1) is a versatile and valuable compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an important intermediate in organic synthesis and a promising lead molecule for drug discovery. As research continues to advance, it is expected that this compound will play an increasingly important role in shaping the future of chemistry and related fields.